Cas no 56619-92-2 (Propanamide, 2,2-dimethyl-N-(2,4,6-tribromophenyl)-)

Propanamide, 2,2-dimethyl-N-(2,4,6-tribromophenyl)- structure
56619-92-2 structure
Product Name:Propanamide, 2,2-dimethyl-N-(2,4,6-tribromophenyl)-
CAS No:56619-92-2
MF:C11H12Br3NO
MW:413.931080818176
CID:945681
PubChem ID:546833
Update Time:2025-04-19

Propanamide, 2,2-dimethyl-N-(2,4,6-tribromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2,2-dimethyl-N-(2,4,6-tribromophenyl)-
    • DB-327286
    • RJRVDDMGFKLGSQ-UHFFFAOYSA-N
    • 56619-92-2
    • 2,2-Dimethyl-N-(2,4,6-tribromophenyl)propanamide #
    • AKOS013918276
    • Inchi: 1S/C11H12Br3NO/c1-11(2,3)10(16)15-9-7(13)4-6(12)5-8(9)14/h4-5H,1-3H3,(H,15,16)
    • InChI Key: RJRVDDMGFKLGSQ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1NC(C(C)(C)C)=O)Br)Br

Computed Properties

  • Exact Mass: 412.84485g/mol
  • Monoisotopic Mass: 410.84690g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 29.1Ų
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